5-(Cyclobutylmethoxy)-2-fluoropyridine
Overview
Description
5-(Cyclobutylmethoxy)-2-fluoropyridine (5-CBMF) is a novel fluorinated pyridine derivative that has been studied for its potential applications in medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects. In addition, 5-CBMF has been found to have potential applications in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
Medical Imaging and Radiotracers
5-(Cyclobutylmethoxy)-2-fluoropyridine has been found to have applications in medical imaging, particularly in Positron Emission Tomography (PET). Fluorine-18 labeled fluoropyridines, including compounds related to 5-(Cyclobutylmethoxy)-2-fluoropyridine, are used as radiotracers. These compounds have been studied for their potential in vivo stability, which is critical for effective imaging. For instance, the introduction of fluorine-18 into specific positions of the pyridine ring enhances the stability of the radiotracer, thereby improving its utility in medical imaging (Carroll, Nairne, & Woodcraft, 2007).
Herbicide Synthesis
Research has also explored the use of fluoropyridines, similar to 5-(Cyclobutylmethoxy)-2-fluoropyridine, in the synthesis of herbicides. A study discussed the cascade cyclization of fluoroalkyl alkynylimines with primary amines to synthesize 4-amino-5-fluoropicolinates, leading to the development of novel fluoropicolinate herbicides. This method enabled access to picolinic acids with specific substituents that were previously inaccessible, demonstrating the compound's potential in agricultural applications (Johnson et al., 2015).
properties
IUPAC Name |
5-(cyclobutylmethoxy)-2-fluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO/c11-10-5-4-9(6-12-10)13-7-8-2-1-3-8/h4-6,8H,1-3,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIUGLLUFPPXCJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)COC2=CN=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Cyclobutylmethoxy)-2-fluoropyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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